2-(3,4-dichlorophenyl)-4-(1-pyrrolidinylcarbonyl)quinoline

• IUPAC Name: [2-(3,4-dichlorophenyl)quinolin-4-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C20H16Cl2N2O/c21-16-8-7-13(11-17(16)22)19-12-15(20(25)24-9-3-4-10-24)14-5-1-2-6-18(14)23-19/h1-2,5-8,11-12H,3-4,9-10H2
• InChI Key: KFUSVROFXTVVAY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC(=NC3=CC=CC=C32)C4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C20H16Cl2N2O
• Molecular Weight: 371.3 g/mol

Description

2-(3,4-dichlorophenyl)-4-(1-pyrrolidinylcarbonyl)quinoline, also known as DCPIQ, is a quinoline derivative that has been studied for its potential use in scientific research. DCPIQ is a selective antagonist of the α7 nicotinic acetylcholine receptor (nAChR), which is a type of ligand-gated ion channel found in the nervous system.

Mechanism of Action

2-(3,4-dichlorophenyl)-4-(1-pyrrolidinylcarbonyl)quinoline is a selective antagonist of the α7 nAChR, which is a ligand-gated ion channel found in the nervous system. When acetylcholine binds to the receptor, it causes the channel to open and allow the influx of calcium ions into the cell. This calcium influx is important for various physiological processes such as synaptic transmission and plasticity. This compound binds to the α7 nAChR and blocks the channel from opening, thereby inhibiting calcium influx and neurotransmitter release.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits α7 nAChR-mediated calcium influx and neurotransmitter release. In vivo studies have shown that this compound can improve cognitive deficits in animal models of Alzheimer's disease and schizophrenia. Additionally, this compound has been shown to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

2-(3,4-dichlorophenyl)-4-(1-pyrrolidinylcarbonyl)quinoline has several advantages for use in lab experiments. Its selective antagonism of the α7 nAChR makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. Additionally, this compound has been shown to have good bioavailability and can easily cross the blood-brain barrier, making it a useful tool for studying the effects of α7 nAChR antagonism in the brain. However, this compound does have some limitations. It has a relatively short half-life in vivo, which can make it difficult to maintain a consistent level of inhibition over time. Additionally, its selectivity for the α7 nAChR may limit its usefulness in studying other types of nAChRs.

Future Directions

There are several future directions for research on 2-(3,4-dichlorophenyl)-4-(1-pyrrolidinylcarbonyl)quinoline. One area of interest is the role of the α7 nAChR in various diseases such as Alzheimer's disease and schizophrenia. This compound has been shown to improve cognitive deficits in animal models of these diseases, but further research is needed to determine its potential as a therapeutic agent. Additionally, there is interest in developing more selective and potent α7 nAChR antagonists that can be used to study the effects of this receptor in more detail. Finally, there is interest in studying the effects of α7 nAChR antagonism in other physiological systems such as the immune system and the gastrointestinal tract.

Scientific Research Applications

2-(3,4-dichlorophenyl)-4-(1-pyrrolidinylcarbonyl)quinoline has been studied for its potential use in scientific research, particularly in the field of neuroscience. Its selective antagonism of the α7 nAChR makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. This compound has been shown to inhibit α7 nAChR-mediated calcium influx and neurotransmitter release, which can be used to study the effects of this receptor on synaptic transmission and plasticity. Additionally, this compound has been used to investigate the role of the α7 nAChR in various diseases such as Alzheimer's disease and schizophrenia.